Cas no 1289388-56-2 (tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate
• CAS No: 1289388-56-2
• MF: C₁₇H₂₄ClNO₄S
• MW: 373.894762992859
• CID: 2091043
• PubChem ID: 60136934
• Update Time: 2025-05-25

tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate
• DTXSID101120868
• tert-Butyl4-(((4-chlorophenyl)sulfonyl)methyl)piperidine-1-carboxylate
• tert-Butyl 4-(((4-chlorophenyl)sulfonyl)methyl)piperidine-1-carboxylate
• 1289388-56-2
• AKOS015940605
• 1-Piperidinecarboxylic acid, 4-[[(4-chlorophenyl)sulfonyl]methyl]-, 1,1-dimethylethyl ester
• 4-(4-Chloro-benzenesulfonylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD18837549
• Inchi： 1S/C17H24ClNO4S/c1-17(2,3)23-16(20)19-10-8-13(9-11-19)12-24(21,22)15-6-4-14(18)5-7-15/h4-7,13H,8-12H2,1-3H3
• InChI Key： GRQGZWDMDLUAPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 373.1114571Da
• Monoisotopic Mass: 373.1114571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-[(4-Chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate (CAS No. 1289388-56-2)

Tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate, with the CAS number 1289388-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonyl piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate features a piperidine ring substituted with a tert-butyl group at the 1-position and a sulfonylmethyl group at the 4-position, connected to a 4-chlorophenyl moiety. This unique arrangement contributes to its distinct chemical properties and biological interactions, making it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in sulfonyl piperidine derivatives due to their potential as pharmacological agents. These compounds have been explored for their activities in various therapeutic areas, including central nervous system disorders, pain management, and anti-inflammatory applications. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. Additionally, the 4-chlorophenyl substituent introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

One of the most compelling aspects of tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate is its potential as a lead compound in the development of novel therapeutics. Researchers have leveraged its structural features to design analogs with enhanced potency and selectivity. For instance, studies have demonstrated that modifications to the sulfonyl group can significantly alter the compound's pharmacokinetic profile, making it more suitable for clinical applications.

The synthesis of tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl group typically involves sulfonation followed by condensation with a suitable piperidine derivative. The use of protective groups ensures that reactive sites are selectively modified without unwanted side reactions. This synthetic approach highlights the compound's complexity and the expertise required to produce it in high purity.

Evaluation of tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate in preclinical studies has revealed promising biological activities. In particular, its interaction with neurotransmitter receptors has been investigated extensively. The compound has shown potential as an antagonist or partial agonist at various receptors, including serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. These findings suggest that it may have therapeutic applications in conditions such as depression, anxiety, and neurodegenerative diseases.

The role of computational chemistry in understanding the behavior of tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide insights into binding affinities, metabolic pathways, and potential drug-drug interactions. By integrating experimental data with computational predictions, researchers can optimize the compound's properties for better efficacy and safety.

The impact of this research extends beyond academic curiosity; it has practical implications for drug development pipelines. Companies specializing in pharmaceuticals are increasingly investing in innovative compounds like tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate, recognizing their potential to address unmet medical needs. Collaborative efforts between academia and industry are fostering advancements that could lead to new treatments for complex diseases.

In conclusion, tert-butyl 4-[(4-chlorophenyl)sulfonylmethyl]piperidine-1-carboxylate (CAS No. 1289388-56-2) represents a significant contribution to the field of medicinal chemistry. Its unique structure, combined with promising preclinical data, positions it as a valuable candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in developing next-generation therapeutics that improve patient outcomes worldwide.